2-iodo-4,5-dimethyl-1,3-thiazole
Description
“2-iodo-4,5-dimethyl-1,3-thiazole” is a compound that belongs to the thiazole family . Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom . They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers .
Synthesis Analysis
The synthesis of thiazole derivatives has been a subject of interest in recent years . For instance, treatment of N,N-diformylaminomethyl aryl ketones with phosphorus pentasulfide and triethylamine in chloroform gives 5-arylthiazoles . The 5-aryl-1,3-thiazole core has been successfully functionalized at the 2-position to yield a large array of 5-aryl-2-arylsulfonyl-1,3-thiazoles .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
Thiazoles have been found to undergo a variety of chemical reactions . For example, 1-sulfonyl-1,2,3-triazoles react with thionoesters in the presence of a rhodium (II) catalyst providing 3-sulfonyl-4-thiazolines, which subsequently aromatize into the corresponding 2,5-disubstituted thiazoles by elimination of the sulfonyl group .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Mechanism of Action
While the specific mechanism of action for “2-iodo-4,5-dimethyl-1,3-thiazole” is not mentioned in the search results, thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) .
Safety and Hazards
While the specific safety and hazards for “2-iodo-4,5-dimethyl-1,3-thiazole” are not mentioned in the search results, it’s important to note that chemicals in the thiazole family can be hazardous. For example, they can be flammable, cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-iodo-4,5-dimethyl-1,3-thiazole can be achieved through the iodination of 4,5-dimethyl-1,3-thiazole using iodine and a suitable oxidizing agent.", "Starting Materials": [ "4,5-dimethyl-1,3-thiazole", "Iodine", "Oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite)" ], "Reaction": [ "To a solution of 4,5-dimethyl-1,3-thiazole in a suitable solvent (e.g. acetic acid), add iodine and the oxidizing agent.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool and then filter off the precipitated product.", "Wash the product with water and recrystallize from a suitable solvent (e.g. ethanol) to obtain pure 2-iodo-4,5-dimethyl-1,3-thiazole." ] } | |
CAS RN |
29947-25-9 |
Molecular Formula |
C5H6INS |
Molecular Weight |
239.1 |
Purity |
95 |
Origin of Product |
United States |
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